{4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}methyl 2-(4-ethylphenyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylate

• IUPAC Name: (4-oxopyrido[1,2-a]pyrimidin-2-yl)methyl 2-(4-ethylphenyl)-1-oxoisoquinoline-4-carboxylate
• InChI: InChI=1S/C27H21N3O4/c1-2-18-10-12-20(13-11-18)30-16-23(21-7-3-4-8-22(21)26(30)32)27(33)34-17-19-15-25(31)29-14-6-5-9-24(29)28-19/h3-16H,2,17H2,1H3
• InChI Key: LEDZAZKTBYPLJB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N2C=C(C3=CC=CC=C3C2=O)C(=O)OCC4=CC(=O)N5C=CC=CC5=N4
• Molecular Formula: C27H21N3O4
• Molecular Weight: 451.5 g/mol

Description

The compound {4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}methyl 2-(4-ethylphenyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylate is a derivative of 4-oxo-4H-pyrido[1,2-a]pyrimidine. It is part of a series of compounds that have been synthesized and evaluated for their in vitro anti-HIV-1 activity.

Synthesis Analysis

The synthesis of 4-oxo-4H-pyrido[1,2-a]pyrimidine derivatives involves a cascade reaction of aldehydes, malanonitrile, and 2-aminopyridine. This process is catalyzed by β-cyclodextrin, a highly efficient, biodegradable, and reusable catalyst. The reaction takes place in an aqueous medium at 65°C under ultrasonication.

Molecular Structure Analysis

The molecular structure of these compounds includes a 4-oxo-4H-pyrido[1,2-a]pyrimidine core. The compounds bind into the active site of PFV integrase (IN), a key enzyme in the HIV-1 virus, such that the keto oxygen atom at position C-4 and the nitrogen atom of the thiadiazole or oxadiazole ring moiety chelate the Mg2+ ion.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds are part of a cascade process. This process is characterized by a single event triggering the conversion of a starting material to a product, which then becomes a substrate for the next reaction until a stable final product is obtained.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds can vary. For example, N′-Benzoyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbohydrazide, a related compound, is a white powder with a melting point of 110°C.

Scientific Research Applications

Anti-HIV-1 Activity

. .

Photoredox C-H Arylation

. .

QSAR Study

.

Metal-Free C-3 Chalcogenation

Preliminary experimental investigation suggests a radical mechanistic pathway for these transformations. .

Multicomponent Synthesis

.

Mechanism of Action

Target of Action

The primary target of this compound is the HIV-1 integrase (IN) . This enzyme is essential for the replication of the HIV-1 virus, making it a key target for antiretroviral therapies .

Mode of Action

The compound interacts with its target, the HIV-1 integrase, by binding into the active site of the enzyme . The keto oxygen atom at the position of C-4 and the nitrogen atom of the thiadiazole or oxadiazole ring moiety chelate the Mg2+ ion . This interaction inhibits the activity of the enzyme, thereby preventing the replication of the HIV-1 virus .

Biochemical Pathways

The compound affects the life cycle of the HIV-1 virus, which includes viral entry, reverse transcription, integration, gene expression, virion assembly, budding, and maturation . By inhibiting the HIV-1 integrase, the compound disrupts the integration step, which is crucial for the replication of the virus .

Result of Action

The inhibition of the HIV-1 integrase by the compound prevents the integration of the viral DNA into the host cell’s genome . This halts the replication of the virus, reducing the viral load and potentially slowing the progression of the disease .

Future Directions

The future directions for the research on these compounds could involve further optimization of the synthesis process, exploration of their potential as anti-HIV-1 agents, and investigation of their other possible therapeutic applications.